impurities

• 

  4-[2-[(3-Ethyl-4-methyl-2-oxo-3-pyrrolin-1-yl)carboxami...

  B192893

  • CAS RN:
  • 119018-29-0

  • Molecular Formula:
  • C16H21N3O4S

  • Molecular Weight:
  • 351.4 g/mol

  Description

  Glimepiride Impurity B is an intermediate during the preparation of Glimepiride.

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  Glimepiride Impurity C

  B192890

  • CAS RN:
  • 119018-30-3

  • Molecular Formula:
  • C18H23N3O6S

  • Molecular Weight:
  • 409.5 g/mol

  Description

  Glimepiride Impurity C is an impurity of Glimepiride.

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• 

  ((1R,4S)-4-((2,5-Diamino-6-chloropyrimidin-4-yl)amino)c...

  B192907

  • CAS RN:
  • 122624-77-5

  • Molecular Formula:
  • C10H14ClN5O

  • Molecular Weight:
  • 255.7 g/mol

  Description

  A metabolite of Abacavir in human urine and cerebrospinal fluid

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• 

  Methyl N-(4-(2-(5-chloro-2-methoxybenzamido)ethyl)benze...

  B192888

  • CAS RN:
  • 21165-77-5

  • Molecular Formula:
  • C18H19ClN2O6S

  • Molecular Weight:
  • 426.9 g/mol

  Description

  Glibenclamide Impurity B is an impurity in the synthesis of Gyburide.

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• 

  5-​chloro-​N-​[2-​[4-​[[[[(trans-​4-​hydroxycyclohexyl)...

  B192879

  • CAS RN:
  • 23155-00-2

  • Molecular Formula:
  • C23H28ClN3O6S

  • Molecular Weight:
  • 510 g/mol

  Description

  A metabolite of Glyburide which is used as an antidiabetic.

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• 

  5-Chloro-N-(2-Phenylethyl)-2-Methoxy-Benzamide

  B192876

  • CAS RN:
  • 33924-49-1

  • Molecular Formula:
  • C16H16ClNO2

  • Molecular Weight:
  • 289.75 g/mol

  Description

  5-Chloro-N-(2-Phenylethyl)-2-Methoxy-Benzamide is a metabolite of the antidiabetic, Glyburide.

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  5-Chloro-2-Methoxybenzoic Acid

  B192878

  • CAS RN:
  • 3438-16-2

  • Molecular Formula:
  • C8H7ClO3

  • Molecular Weight:
  • 186.59 g/mol

  Description

  5-Chloro-2-methoxybenzoic Acid is a reactant used in the synthesis of 4-[2-(5-Chloro-2-methoxybenzamido)ethyl]benzene Sulfonamide. It has been used in the synthesis of 5-chloro-2-methoxybenzoates of La(III), Ga(...

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  (5-Bromo-2-chlorophenyl)(4-ethoxyphenyl)methanone

  B192855

  • CAS RN:
  • 461432-22-4

  • Molecular Formula:
  • C15H12BrClO2

  • Molecular Weight:
  • 339.61 g/mol

  Description

  (5-bromo-2-chlorophenyl)(4-ethoxyphenyl)methanone is an impurity in commercial preparation of Dapagliflozin.

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  Alogliptin Benzoate

  B192834

  • CAS RN:
  • 850649-62-6

  • Molecular Formula:
  • C18H21N5O2. C7H6O2

  • Molecular Weight:
  • 461.5 g/mol

  Description

  Alogliptin Benzoate is the benzoate salt form of alogliptin, a selective, orally bioavailable, pyrimidinedione-based inhibitor of dipeptidyl peptidase 4 (DPP-4), with hypoglycemic activity. In addition to its ef...

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  Dexchlorpheniramine Maleate EP Impurity A

  B192746

  • CAS RN:
  • 86-21-5

  • Molecular Formula:
  • C16H20N2

  • Molecular Weight:
  • 240.34 g/mol

  Description

  Pheniramine, also known as prophenpyridamine or histapyridamine, belongs to the class of organic compounds known as pheniramines. Pheniramines are compounds containing a pheniramine moiety, which is structurally...

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